Cas no 97511-16-5 (1-(2-Thienyl)-ethanone)

• Product Name: 1-(2-Thienyl)-ethanone
• CAS No: 97511-16-5
• MF: C₆H₆OS
• MW: 126.176240444183
• CID: 61901
• Update Time: 2026-05-14

1-(2-Thienyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Thienyl)-ethanone
• FLUORONE BLACK

• Inchi： 1S/C6H6OS/c1-5(7)6-3-2-4-8-6/h2-4H,1H3
• InChI Key： WYJOVVXUZNRJQY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=O)C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• PSA: 45.31000
• LogP: 1.95070